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Compound of Interest

Compound Name: Proxan

Cat. No.: B089752 Get Quote

This guide provides detailed safety and logistical information for the proper disposal of

chemical products referred to as "Proxan." It is crucial to distinguish between two primary

substances marketed under this name: Proxan sodium (a xanthate) and PROXAN® (a

cleaning agent). Adherence to the following operational and disposal plans is essential for

laboratory safety and environmental protection.

Proxan Sodium (Sodium Isopropylxanthate)
Proxan sodium is a chemical compound used in industrial processes. It is harmful if swallowed,

causes skin irritation, and is toxic to aquatic life with long-lasting effects.[1] Proper handling and

disposal are critical to mitigate these risks.
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Property Value Source

Chemical Formula C4H7NaOS2 [1]

Molecular Weight 158.22 g/mol [1]

CAS Number 140-93-2 [1][2][3]

EC Number 205-443-5 [1]

Appearance
Light-yellow crystalline

compound
[3]

Solubility in Water Complete [3]

Boiling Point 138 °C at 760 mmHg [3]

Flash Point 37.2 °C [3]

Toxicity (Oral, Human)
Probable lethal dose: 50-500

mg/kg
[1]

Experimental Protocols: Spill Response
In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[1]

Remove all sources of ignition.[1] Personal protective equipment, including chemical-

impermeable gloves, tightly fitting safety goggles, and a full-face respirator if exposure limits

are exceeded, must be worn.[1]

The spilled material should be collected using spark-proof tools and explosion-proof

equipment.[1] Prevent the chemical from entering drains or the environment.[1] The collected

material should be promptly placed in suitable, closed containers for disposal.[1]
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Preparation

Collection & Containment

Disposal

Contaminated Packaging
Wear appropriate PPE:

- Chemical impermeable gloves
- Safety goggles (EN 166/NIOSH)

- Flame resistant clothing

Collect Proxan sodium waste

Ensure adequate ventilation

Place in a suitable, closed container

Label container clearly as hazardous waste

Dispose of contents/container at an appropriate treatment and disposal facility

Options:
- Licensed chemical destruction plant

- Controlled incineration with flue gas scrubbing

Triple rinse (or equivalent)

Offer for recycling or reconditioning Alternatively, puncture and dispose of in a sanitary landfill

Combustible packaging may be incinerated
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Preparation

Collection & Containment

Disposal

Contaminated Packaging

Wear appropriate PPE:
- Protective gloves
- Protective clothing
- Eye/face protection

Do not allow to enter surface water or drains Completely emptied packings can be recycled

Absorb with liquid-binding material

Collect material and place in a designated container for disposal

Dispose of waste according to applicable legislation

Hand over to an officially registered waste disposal company

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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